1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine

• Molecular Formula: C14H15N5O5
• Molecular Weight: 333.3 g/mol
• IUPAC Name: furan-2-yl-[4-(1-methyl-4-nitropyrazole-3-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C14H15N5O5/c1-16-9-10(19(22)23)12(15-16)14(21)18-6-4-17(5-7-18)13(20)11-3-2-8-24-11/h2-3,8-9H,4-7H2,1H3
• InChI Key: KRPIHVHMRBINFU-UHFFFAOYSA-N
• SMILES: CN1C=C(C(=N1)C(=O)N2CCN(CC2)C(=O)C3=CC=CO3)[N+](=O)[O-]

Description

1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine is a chemical compound that has gained considerable attention in the field of scientific research due to its potential applications in various fields. This compound is a derivative of piperazine and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer development.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. It has been shown to reduce inflammation and cancer cell growth in vitro and in vivo. This compound has also been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine in lab experiments is its potential as a multi-targeted agent. This compound has been shown to have activity against multiple targets involved in inflammation and cancer development. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine. One potential direction is the development of more efficient synthesis methods to produce this compound in larger quantities. Another direction is the investigation of its potential use in combination therapy with other anti-inflammatory and anti-cancer agents. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research.

Synthesis Methods

1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine can be synthesized using various methods. One of the most commonly used methods is the reaction between 1-(2-furoyl)piperazine and 4-nitro-1-methyl-3-pyrazolyl isocyanate. This reaction results in the formation of the desired compound along with the release of carbon dioxide.

Scientific Research Applications

1-(2-furoyl)-4-({4-nitro-1-methyl-1H-pyrazol-3-yl}carbonyl)piperazine has potential applications in various fields of scientific research. One of the most promising applications is in the field of medicinal chemistry, where it has been studied for its potential use as an anti-inflammatory and anti-cancer agent. This compound has also been investigated for its potential use as a diagnostic tool for certain diseases.